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Compound of Interest

Compound Name: Gpx4-IN-15

Cat. No.: B15585905

Essential Safety and Handling Guide for Gpx4-
IN-15

This guide provides immediate and essential safety, operational, and disposal information for
researchers, scientists, and drug development professionals handling Gpx4-IN-15. The
following procedures are designed to ensure laboratory safety and maintain the integrity of the
compound.

Compound Information and Potential Hazards

Gpx4-IN-15 is a potent inhibitor of Glutathione Peroxidase 4 (GPX4) and is used for research
purposes to induce ferroptosis, a form of regulated cell death.[1] While a specific Safety Data
Sheet (SDS) for Gpx4-IN-15 is not readily available, data from closely related GPX4 inhibitors
suggests that it should be handled with caution.[2] Similar compounds are classified as
potentially harmful if swallowed and may be toxic to aquatic life.[2] Therefore, it is prudent to
handle Gpx4-IN-15 with a high degree of care, assuming it may be irritating to the mucous
membranes, respiratory tract, eyes, and skin.[3]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted for all activities involving Gpx4-IN-15 to
determine the necessary PPE.[2] The following table outlines the recommended minimum PPE.
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PPE Component

Specification

Rationale

Gloves

Chemotherapy-rated, powder-

free nitrile or neoprene gloves.

To prevent skin contact with

the compound.[2]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

or aerosols.[2]

Lab Coat

Impermeable, long-sleeved lab

coat.

To protect skin and personal

clothing from contamination.[2]

Respiratory Protection

A NIOSH-approved respirator
may be necessary if there is a
risk of generating aerosols or

dusts.

To prevent inhalation of the

compound.[2]

Operational Plan: From Receipt to Disposal

A structured approach to handling Gpx4-IN-15 is critical for safety and to maintain the

compound's integrity from its arrival in the laboratory to its final disposal.[2]
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Gpx4-IN-15 Handling Workflow
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Gpx4-IN-15 Mechanism of Action

Gpx4-IN-15
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Ferroptosis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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